Cas no 2034422-96-1 (5-methyl-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-1,2-oxazole-3-carboxamide
• CAS No: 2034422-96-1
• MF: C₁₈H₁₄N₄O₃
• MW: 334.328763484955
• CID: 5379239
• Update Time: 2025-05-21

5-methyl-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-1,2-oxazole-3-carboxamide
• 5-methyl-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H14N4O3/c1-10-8-14(22-25-10)16(23)20-13-9-15-18(19-11(13)2)24-17(21-15)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,20,23)
• InChI Key： SFQLZRSSOIUDDS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=C(C)N=C3OC(C4=CC=CC=C4)=NC3=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-methyl-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide (CAS No. 2034422-96-1)

The compound 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide (CAS No. 2034422-96-1) is a heterocyclic organic molecule with a unique structural framework. Its intricate design combines oxazole and pyridine moieties, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on such small-molecule inhibitors due to their potential applications in targeting specific biological pathways. The compound's molecular weight and lipophilicity are key factors influencing its pharmacokinetic properties, which are critical for optimizing drug-like characteristics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational chemistry. The 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide stands out due to its potential as a kinase inhibitor, a class of compounds widely explored for their role in modulating cellular signaling. This aligns with current trends in precision medicine, where targeted therapies are prioritized over traditional broad-spectrum treatments. The compound's CAS No. 2034422-96-1 is frequently searched in scientific databases, reflecting its relevance in ongoing research.

The synthesis of 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are meticulously optimized to ensure high yield and purity, which are essential for subsequent biological evaluations. The compound's crystal structure and solubility profile are also critical parameters, often analyzed using X-ray diffraction and HPLC. Such detailed characterization is vital for understanding its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms.

From a therapeutic perspective, 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide has shown promise in preliminary in vitro studies. Its ability to modulate specific enzyme activity makes it a candidate for further investigation in diseases like cancer and inflammatory disorders. These findings resonate with the growing public interest in personalized healthcare and biomarker-driven therapies, as evidenced by search engine trends. The compound's mechanism of action is a recurring topic in scientific forums, underscoring its potential impact.

In conclusion, 5-methyl-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}-1,2-oxazole-3-carboxamide (CAS No. 2034422-96-1) represents a compelling example of modern medicinal chemistry. Its structural complexity and biological relevance position it as a valuable tool for researchers exploring targeted drug design. As the scientific community continues to unravel its full potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative pharmacological agents.